6-methyl-N-(6-methylbenzo[d]thiazol-2-yl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H13N5O2S/c1-8-3-4-10-13(5-8)24-16(18-10)19-14(22)11-6-12-15(23)17-9(2)7-21(12)20-11/h3-7H,1-2H3,(H,17,23)(H,18,19,22)
• InChI Key: ARXBPOKTAYDOST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN4C=C(NC(=O)C4=C3)C
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

The compound “6-methyl-N-(6-methylbenzo[d]thiazol-2-yl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring and a pyrazolo[1,5-a]pyrazine ring. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions involving coupling, condensation, and cyclization. The starting materials often include amino benzothiazoles and other suitable precursors.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several spectroscopic techniques, including IR, NMR, and mass spectrometry. These techniques would provide information about the functional groups present and the connectivity of the atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, the carbonyl group could undergo nucleophilic addition reactions, and the benzothiazole ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar functional groups would likely make it somewhat soluble in polar solvents. The compound’s melting point, boiling point, and other physical properties could be determined experimentally.

Scientific Research Applications

Anti-inflammatory Applications

The benzo[d]thiazol moiety present in the compound is known for its anti-inflammatory properties. . This compound could be synthesized and evaluated for its potential as a novel anti-inflammatory agent, possibly offering a new therapeutic option for conditions such as arthritis or other inflammatory diseases.

Analgesic Potential

. The compound could be explored for its pain-relieving properties, potentially leading to the development of new analgesics that could help manage chronic pain or post-surgical pain with possibly fewer side effects compared to current medications.

Antitumor and Cytotoxicity

The structural complexity of the compound suggests that it may interact with various biological targets, offering potential antitumor and cytotoxic effects. .

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential biological activities. This could include testing its activity against various biological targets, studying its toxicity, and investigating its potential uses in medicine or other fields.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in a variety of ways, leading to a range of biological effects . For instance, some thiazole derivatives have shown significant analgesic and anti-inflammatory activities .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been associated with a variety of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .